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Compound of Interest

Compound Name: Bismuth potassium iodide

CAS No.: 39775-75-2

Cat. No.: B1229002

Get Quote

An In-Depth Technical Guide to Bismuth Potassium Iodide (CAS 41944-01-8): Properties,

Synthesis, and Applications in Analytical Chemistry

Introduction
Bismuth Potassium Iodide, registered under CAS number 41944-01-8, is an inorganic

complex most widely recognized as the principal active component of Dragendorff's reagent.

This reagent has been a cornerstone in the field of natural product chemistry and analytical

science for over 150 years. Its enduring utility lies in its ability to selectively form brightly

colored precipitates with alkaloids and other nitrogenous organic compounds, making it an

invaluable tool for qualitative screening in phytochemical analysis, forensic science, and the

preliminary stages of drug discovery.

While the CAS number 41944-01-8 is associated with various stoichiometric formulas in

commercial listings, including Potassium heptaiodobismuthate(4-) (K₄BiI₇) and Potassium

tetraiodobismuthate(III) (KBiI₄), the chemically active species in solution responsible for the

detection of alkaloids is the tetraiodobismuthate(III) anion, [BiI₄]⁻.[1] This guide will focus on the

properties, synthesis, and application of this complex, providing researchers, scientists, and
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drug development professionals with a comprehensive understanding of its chemistry and

practical utility.

Section 1: Physicochemical Properties and
Characterization
The efficacy of Bismuth Potassium Iodide as an analytical reagent is directly tied to its

distinct chemical and physical properties. Understanding these characteristics is crucial for its

proper handling, storage, and application. The compound is typically encountered as a dense,

reddish-brown crystalline powder.[2]

A critical aspect of its chemistry is its behavior in aqueous solutions. The

tetraiodobismuthate(III) complex is unstable in pure water, where it tends to hydrolyze and

decompose.[3] However, it is readily soluble and stabilized in solutions containing an excess of

alkali metal iodides (e.g., potassium iodide), which shifts the equilibrium to favor the formation

of the soluble complex anion.[3][4] This principle is fundamental to the preparation of a stable

and effective Dragendorff's reagent. The compound is also noted to be hygroscopic and

sensitive to light, necessitating specific storage conditions to maintain its reactivity.[1][4][5]

Table 1: Summary of Physicochemical Properties for Bismuth Potassium Iodide
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Property Value Reference(s)

CAS Number 41944-01-8 [3][6][7]

Common Synonyms

Potassium

tetraiodobismuthate(III),

Dragendorff's reagent,

Potassium

heptaiodobismuthate(4-)

[3][8][9]

Molecular Formula K[BiI₄] (active complex); K₄BiI₇ [1][3]

Molecular Weight
755.7 g/mol (for KBiI₄); 1253.7

g/mol (for K₄BiI₇)
[7][10]

Appearance
Red to red-brown crystals or

powder
[2][6]

Solubility

Partially decomposed by

water; Soluble in alkali iodide

solutions; Slightly soluble in

acetonitrile and methanol

[3][4][5]

Stability
Light-sensitive, hygroscopic;

Decomposes >72°C
[1][4][6]

Storage

Store in a cool (refrigerator),

dry, dark place under an inert

atmosphere

[4][5]

Section 2: The Tetraiodobismuthate(III) Complex:
Synthesis and Reaction Mechanism
Synthesis: Preparation of Dragendorff's Reagent
The synthesis of the active tetraiodobismuthate(III) complex is a straightforward acid-base and

complexation reaction. The process begins with a bismuth(III) salt, typically bismuth subnitrate

or bismuth(III) nitrate, which is dissolved in acid. The addition of potassium iodide initiates a

two-step reaction. First, the bismuth ions (Bi³⁺) react with iodide ions (I⁻) to form a black,

insoluble precipitate of bismuth(III) iodide (BiI₃).[1]
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Bi³⁺ + 3I⁻ → BiI₃ (s)

In the second crucial step, this precipitate reacts with excess iodide ions present in the solution

to form the soluble, orange-colored tetraiodobismuthate(III) complex anion, [BiI₄]⁻.[1]

BiI₃ (s) + I⁻ ⇌ [BiI₄]⁻ (aq)

The use of an acid like acetic or tartaric acid is essential to prevent the precipitation of bismuth

salts at the low pH required for the reaction.[1][11] For optimal stability and longevity, the

reagent is best prepared as two separate stock solutions that are combined and diluted

immediately prior to use.[1]

Preparation of Stock Solution A Preparation of Stock Solution B

Working Reagent Preparation (Prior to Use)

Bismuth Subnitrate

Mix and Dissolve

Glacial Acetic Acid + Water

SolA

Stock Solution A
(Bismuth Nitrate in Acid)

Combine Stock A + Stock B
+ Acetic Acid + Water

Potassium Iodide (KI)

Dissolve

Water

SolB

Stock Solution B
(Aqueous KI)

Dragendorff's Reagent
(Potassium Tetraiodobismuthate Solution)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://en.wikipedia.org/wiki/Dragendorff%27s_reagent
https://en.wikipedia.org/wiki/Dragendorff%27s_reagent
https://omanchem.com/product/DRAGENDROFF-S-REAGENT
https://en.wikipedia.org/wiki/Dragendorff%27s_reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the preparation of Dragendorff's reagent.

Protocol 1: Preparation of Dragendorff's Reagent (Modified Munier and Macheboeuf Method)

Rationale: This two-solution protocol ensures the long-term stability of the components. The

acidic bismuth solution and the iodide solution are stored separately and mixed only before

use to prevent slow degradation of the final complex.[1]

Prepare Stock Solution A: Dissolve 0.85 g of bismuth subnitrate in a mixture of 10 mL of

glacial acetic acid and 40 mL of deionized water. Gentle heating may be required to achieve

full dissolution.

Prepare Stock Solution B: Dissolve 8 g of potassium iodide (KI) in 20 mL of deionized water.

Storage: Store both stock solutions in amber glass bottles in a refrigerator. They are stable

for several months.

Prepare the Working Spray Reagent (for TLC): Immediately before use, mix 5 mL of Stock

Solution A, 5 mL of Stock Solution B, 20 mL of glacial acetic acid, and 70 mL of deionized

water.

Mechanism of Action in Alkaloid Detection
The detection mechanism hinges on the principle of ion-pair formation. Most alkaloids possess

a tertiary amine functional group, which is protonated under the acidic conditions of the reagent

to form a positively charged quaternary ammonium cation (R₃N⁺H). This alkaloid cation then

forms a tight, insoluble ion pair with the large, charge-diffuse tetraiodobismuthate(III) anion

([BiI₄]⁻). This newly formed complex precipitates out of the solution as a distinct orange or

reddish-brown solid.[1][8][12] This visible color change provides a rapid and sensitive

qualitative test for the presence of alkaloids. It is important to note that this reagent does not

detect all alkaloids; for instance, purine alkaloids like caffeine often do not yield a precipitate.[1]
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K⁺[BiI₄]⁻
(Dragendorff's Reagent)
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Caption: Mechanism of alkaloid precipitation by Dragendorff's reagent.

Section 3: Core Applications in Research and
Development
Qualitative Screening of Natural Products via Thin-Layer
Chromatography (TLC)
The most widespread application of Bismuth Potassium Iodide is as a visualization spray

reagent in Thin-Layer Chromatography (TLC). In phytochemical and natural product drug

discovery, crude plant or microbial extracts are separated on a TLC plate. After development,

the plate is sprayed with Dragendorff's reagent. The appearance of orange to brown spots

indicates the potential presence of alkaloids, allowing for rapid screening of dozens of samples

simultaneously. This method is highly valued for its simplicity, cost-effectiveness, and speed,

making it an essential first-pass analytical technique before undertaking more complex and

expensive isolation and spectroscopic identification procedures.

Protocol 2: TLC Screening for Alkaloids
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Rationale: This protocol provides a self-validating system for the detection of alkaloids in a

sample matrix. The use of a positive control (e.g., a known alkaloid standard) confirms the

reagent's activity, while the sample lanes reveal the presence or absence of target

compounds.

Sample Preparation: Dissolve the crude extract and an alkaloid standard (e.g., quinine,

atropine) in a suitable solvent like methanol or ethanol.

TLC Plate Spotting: Apply small spots of the prepared samples and the standard onto a silica

gel TLC plate.

Chromatogram Development: Place the TLC plate in a developing chamber containing an

appropriate solvent system (e.g., chloroform:methanol, 9:1 v/v) and allow the solvent front to

ascend near the top of the plate.

Plate Drying: Remove the plate from the chamber and dry it completely in a fume hood to

evaporate all mobile phase solvents.

Visualization: Spray the dried plate evenly with the freshly prepared Dragendorff's working

reagent (from Protocol 1). Be careful not to oversaturate the plate.

Analysis: Observe the plate for the appearance of orange, red, or brown spots against a pale

yellow background. The retention factor (Rf) of any positive spots in the sample can be

compared to the standard. A positive result strongly suggests the presence of alkaloids in the

extract.

Other Applications
Historically, Bismuth Potassium Iodide has also been used in analytical assays for the

precipitation and detection of certain vitamins and antibiotics from aqueous solutions.[3][6] For

example, it can be used for the detection of thiamine (Vitamin B1). While these applications

have largely been superseded by modern chromatographic and spectroscopic techniques, they

underscore the reagent's versatility in precipitating nitrogenous organic bases.

Section 4: Safety, Handling, and Storage
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Bismuth Potassium Iodide is a hazardous substance and requires careful handling to

minimize risk. It is classified as harmful if swallowed, inhaled, or in contact with skin, and it

causes skin and serious eye irritation.[13][14]

Table 2: GHS Hazard and Precautionary Information

Category Code Statement

Hazard Statements H302 Harmful if swallowed.[13]

H312
Harmful in contact with skin.

[13]

H315 Causes skin irritation.[13]

H320 Causes eye irritation.[13]

H332 Harmful if inhaled.[13]

Precautionary Statements P261 Avoid breathing dust.[7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[15]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[13]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[13]

Personal Protective Equipment (PPE): Always handle the solid compound and its solutions

inside a certified chemical fume hood. Wear nitrile gloves, chemical safety goggles, and a lab

coat.[13]

Handling: Avoid generating dust when working with the powder. Use appropriate tools for

weighing and transfer. Ensure adequate ventilation.[16]
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Storage: As previously noted, the solid material should be stored in a tightly sealed container

in a refrigerator, protected from light and moisture.[5] Stock solutions should be kept in

amber bottles under refrigeration. The working reagent should be prepared fresh.

First-Aid: In case of skin contact, wash immediately with plenty of water. For eye contact,

rinse cautiously with water for several minutes. If inhaled, move the person to fresh air. If

swallowed, seek immediate medical attention.[13]

Conclusion
Bismuth Potassium Iodide (CAS 41944-01-8), primarily in the form of Dragendorff's reagent,

remains a simple, rapid, and indispensable tool in the chemical sciences. Its straightforward

synthesis and the clear, visually interpretable results of its reaction with alkaloids have secured

its place in natural product screening, qualitative analysis, and educational settings. For

researchers and drug development professionals, it serves as a powerful frontline method for

identifying promising extracts and fractions that warrant further, more detailed investigation. A

thorough understanding of its properties, the chemistry behind its application, and stringent

adherence to safety protocols enables its effective and responsible use in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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